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Introduction

2-Isobutylthiazole is a heterocyclic organic compound that plays a significant role in the flavor
and fragrance industry.[1] It is a key component responsible for the characteristic aroma of
fresh, ripe tomatoes.[2][3] This volatile compound is also found naturally in various other
sources and is utilized to impart or enhance green, vegetable-like notes in a wide array of food
products, including baked goods, meat products, and fruit essences.[3][4][5] Beyond its
sensory applications, 2-isobutylthiazole serves as a valuable intermediate in the synthesis of
other heterocyclic compounds and is explored in the development of pharmaceuticals and
agrochemicals due to the versatile reactivity of the thiazole ring.[5] This guide provides a
comprehensive overview of the chemical and physical properties of 2-isobutylthiazole, along
with a detailed experimental protocol for its synthesis.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 2-isobutylthiazole are summarized
in the tables below, providing a consolidated reference for laboratory and research
applications.

Table 1: General and Chemical Properties
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Property Value Source(s)

Molecular Formula C7H11NS [1112][6]

Molecular Weight 141.23 g/mol [1][2]

CAS Number 18640-74-9 [1][6]

EC Number 242-470-1 [2][6]

FEMA Number 3134 [2]

Appearance Colorless to pale yellow liquid (11041071
Green, tomato leaf, earthy,

Odor : [11[4][6]1[7]
vegetable-like

B Slightly soluble in water;
Solubility [41161[8]

soluble in alcohol and fats.

Table 2: Physical and Spectroscopic Data

Property Value Source(s)

Density 0.995 g/mL at 25 °C [4115119]

Boiling Point 174-180 °C at 760 mmHg [41051[7]

Refractive Index n20/D 1.495 [5119]

Flash Point 57.22 °C (135 °F) [4117
1.091 mmHg at 25 °C

Vapor Pressure _ [4][7]
(estimated)

Vapor Density 4.8 (Air=1) 41071

logP (o/w) 1.715 (estimated) [4107]
Available in the NIST

IR and Mass Spectrum [10]

WebBook

Table 3: Organoleptic Properties
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Property Description Source(s)

Powerful, fresh, natural, with
o notes of tomato, wasabi, privet,
Odor Description ] [4][7]
and earthy, vegetable, metallic

nuances.

) Green, vegetable, tomato-like,
Flavor Profile _ [41[7]
with raw and musty nuances.

Odor Threshold in Water 2-3.5 ppb [4]

Synthesis of 2-Isobutylthiazole

The synthesis of 2-isobutylthiazole can be achieved through a multi-step process involving
the formation of a mercaptoacetaldehyde dimer, followed by condensation and subsequent
dehydrogenation.

Experimental Protocol

Step 1: Synthesis of Mercaptoacetaldehyde Dimer

 In areaction flask equipped with a stirrer and a thermometer, add 1500 ml of sodium
hydrosulfide.

e Cool the flask to 0 °C using a salt-ice bath.

o Over a period of 45 minutes, slowly add 300 g of acetic acid to the cooled sodium
hydrosulfide solution.

» Allow the reaction to proceed to completion to obtain the mercaptoacetaldehyde dimer.
Step 2: Condensation to form 2-Isobutyl-2,5-dihydrothiazole

e The mercaptoacetaldehyde dimer from the previous step is condensed with 3-methyl
butyraldehyde.

e Anhydrous sodium sulfate and ammonia gas are introduced to facilitate the reaction, yielding
2-isobutyl-2,5-dihydrothiazole.
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Step 3: Dehydrogenation to 2-Isobutylthiazole

e The 2-isobutyl-2,5-dihydrothiazole is subjected to dehydrogenation using benzoquinone as
the dehydrogenating agent.

e The reaction mixture is then subjected to distillation, initially at atmospheric pressure to
remove benzene (75-80 °C).

 Finally, vacuum distillation is performed to collect the fraction at 62-68 °C under a vacuum of
8-12 mmHg, which is the final 2-isobutylthiazole product.

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 2-isobutylthiazole.

Synthesis of 2-Isobutylthiazole

Sulfhydration
Condensation

Click to download full resolution via product page

A flowchart illustrating the synthesis of 2-isobutylthiazole.

Safety and Handling

2-Isobutylthiazole is a flammable liquid and vapor.[11] It is harmful if swallowed and causes
skin and serious eye irritation.[8][11] It may also cause respiratory irritation.[11] When handling
this chemical, it is crucial to use appropriate personal protective equipment, including gloves,
safety glasses, and protective clothing, and to work in a well-ventilated area. Store in a cool,
dry place away from ignition sources in a tightly closed container.[6] For detailed safety
information, refer to the Material Safety Data Sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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